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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200

This guide is intended for researchers, scientists, and drug development professionals,
providing comprehensive safety and handling information for (E)-5-Tetradecene. The following
sections detail the chemical and physical properties, hazard identification, handling and storage
protocols, emergency procedures, and waste disposal of this compound.

Chemical and Physical Properties

(E)-5-Tetradecene is a long-chain alkene. While specific data for this isomer can be limited, the
following table summarizes its known properties, supplemented with data from its close isomer,
1-tetradecene, for a more complete safety profile.
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Property Value Source
Molecular Formula CiaHzs [1112][3]
Molecular Weight 196.37 g/mol [11[2][3]
CAS Number 41446-66-6 [11[2][3]
Appearance Colorless liquid [1114]
Boiling Point ~250 °C [1]
) ) ~-12 °C/10.4 °F (for 1-
Melting Point [4]
Tetradecene)
Density ~0.8 g/lcm3 at 20 °C [1]
_ 115 °C/ 239 °F (for 1-
Flash Point [4]

Tetradecene)

Autoignition Temperature

235 °C / 455 °F (for 1-

Tetradecene)

[4]

Solubility

Insoluble in water; Soluble in

organic solvents.

[1]5]

Vapor Pressure

23 hPa @ 20 °C (for 1-

Tetradecene)

[4]

Hazard Identification and Risk Assessment

(E)-5-Tetradecene is classified as a combustible liquid and poses an aspiration hazard if

swallowed.[4][5][6] Repeated or prolonged skin contact may cause dryness or cracking.[4] A

thorough risk assessment should be conducted before handling this chemical.[7][8][9][10]

Risk Assessment Workflow
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Risk Assessment Process

Identify Hazards
(Physical, Health, Environmental)

N

\
\

-
-

Evaluate Risks
(Likelihood and Severity)

Implement Control Measures
(PPE, Engineering Controls, SOPs)

Review and Refine
(Monitor Effectiveness, Update as Needed)
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Standard Handling Workflow

Review SDS and SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Dispense and Use Chemical

Securely Close Container

Store Properly

Clean Work Area

Remove and Dispose of PPE
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Spill Response Workflow

Spill Occurs

Alert Personnel and Evacuate if Necessary

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material

'

Collect and Bag Contaminated Material

Decontaminate Spill Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
(E)-5-Tetradecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196200#e-5-tetradecene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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